Cas no 2171247-18-8 ((1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid)

• Product Name: (1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid
• CAS No: 2171247-18-8
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6594966
• PubChem ID: 165509859
• Update Time: 2025-05-30

(1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid
• 2171247-70-2
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylbenzamido]cyclobutane-1-carboxylic acid
• EN300-1531720
• (1s,3s)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylbenzamido]cyclobutane-1-carboxylic acid
• EN300-1531570
• (1r,3r)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylbenzamido]cyclobutane-1-carboxylic acid
• EN300-1531209
• 2172195-38-7
• 2171247-18-8

• Inchi： 1S/C28H26N2O5/c1-16-10-11-25(23(12-16)26(31)29-18-13-17(14-18)27(32)33)30-28(34)35-15-24-21-8-4-2-6-19(21)20-7-3-5-9-22(20)24/h2-12,17-18,24H,13-15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： JHNWYMZLMVJSHQ-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(C1=CC(C)=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid

The Comprehensive Overview of (1S,3S)-3-(2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamido)cyclobutane-1-carboxylic Acid (CAS No. 2171247-18-8)

The compound 2171247-18-8, also known as (1S,3S)-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamido)cyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in peptide synthesis, drug delivery systems, and materials science, making it a subject of intense scientific investigation.

The molecular structure of this compound is characterized by a cyclobutane ring system, which is a four-membered hydrocarbon ring. The stereochemistry at the 1S and 3S positions plays a crucial role in determining its physical and chemical properties. The presence of the fluorenylmethoxycarbonyl (Fmoc) group introduces additional complexity to the molecule, enhancing its reactivity and functionality. This group is particularly significant in peptide synthesis, where it serves as a protecting group for amino acids during solid-phase synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic asymmetric synthesis, to construct the complex stereochemistry of this molecule. These methods not only improve the yield but also ensure high enantiomeric purity, which is essential for its application in chiral recognition and asymmetric catalysis.

In terms of applications, this compound has shown remarkable potential in drug delivery systems. Its ability to act as a carrier for bioactive molecules has been explored in recent studies. The Fmoc group's photolabile nature allows for controlled release of drugs under specific conditions, making it an ideal candidate for targeted drug delivery. Furthermore, its cyclobutane ring system contributes to its mechanical strength, enabling it to withstand harsh physiological conditions.

The biological activity of this compound has also been extensively studied. In vitro experiments have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential as a lead compound for drug development. Additionally, its compatibility with biological systems has been validated through cytotoxicity assays, indicating minimal adverse effects on human cells.

From a materials science perspective, this compound has been investigated for its potential in polymer synthesis. The cyclobutane ring system provides rigidity to the polymer backbone, enhancing mechanical properties such as tensile strength and elasticity. Researchers have explored its use in creating biodegradable polymers for applications in packaging and biomedical devices.

In conclusion, the compound 2171247-18-8 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it a valuable tool in peptide synthesis, drug delivery systems, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping future innovations in chemical science.